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Compound of Interest

Compound Name: Lanthanum-140

Cat. No.: B1220453 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with radioactive materials. This guide

provides essential safety and logistical information for handling Lanthanum-140 (¹⁴⁰La),

focusing on procedural, step-by-step guidance for operations and disposal.

Lanthanum-140 is a synthetic radioisotope that decays to stable Cerium-140 (¹⁴⁰Ce).

Understanding its radiological characteristics is the first step in establishing safe handling

protocols.

Radiological Data for Lanthanum-140
A summary of the key radiological data for ¹⁴⁰La is presented below. This information is critical

for determining appropriate shielding, handling times, and disposal methods.

Property Value Citations

Half-life 1.678 days (40.29 hours) [1][2][3]

Decay Mode Beta minus (β⁻) [1][2]

Primary Beta (β⁻) Energies
488 keV (45.2%), 630 keV

(19.7%), 442 keV (11.2%)
[4]

Primary Gamma (γ) Energies
1596 keV (95.4%), 487 keV

(45.5%), 816 keV (23.3%)
[4][5]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the most critical barrier between the researcher and

potential contamination. Given that ¹⁴⁰La is both a beta and a high-energy gamma emitter, a

multi-layered approach to PPE and shielding is required. For any work with an open radioactive

source, disposable gloves, a full-length lab coat, and closed-toed shoes are mandatory.[4]

Summary of Required Personal Protective Equipment
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Protection Type Required PPE Purpose & Notes Citations

Body Protection

• Full-length laboratory

coat (worn closed) •

Lead apron (0.5 mm

lead equivalence)

The lab coat prevents

skin and clothing

contamination.[4] The

lead apron is essential

for shielding against

high-energy gamma

radiation.

Hand Protection

• Double-layered

disposable nitrile or

rubber gloves • TLD

ring dosimeter (worn

under gloves)

Double gloving

minimizes the risk of

contamination during

glove changes.

Change gloves

frequently to prevent

the spread of

contamination.[4] The

ring dosimeter

monitors extremity

dose.[4]

Eye Protection

• Safety glasses with

side shields • Leaded

glasses (optional, for

high activity)

Protects against

splashes of

radioactive material.

[4] Leaded eyewear

can reduce the dose

to the eyes from

gamma radiation.

Respiratory Protection
• NIOSH-approved

respirator (e.g., N95)

Required when

handling ¹⁴⁰La in

powder form or when

aerosolization is

possible to prevent

internal

contamination.
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Dosimetry
• Whole-body

dosimeter

Worn on the torso,

underneath any lead

apron, to monitor the

effective dose from

penetrating gamma

radiation.

Operational Plan: A Step-by-Step Protocol
Adherence to a strict operational workflow is crucial for minimizing exposure and preventing

contamination. The core principle guiding all actions should be ALARA (As Low As Reasonably

Achievable), which involves minimizing time, maximizing distance, and using appropriate

shielding.

Step 1: Preparation and Area Setup
Designate the Work Area: Clearly mark a specific area for handling ¹⁴⁰La with "Caution:

Radioactive Materials" signs.[4]

Cover Surfaces: Cover the designated workbench, fume hood, or glove box surface with

absorbent, plastic-backed paper. Tape the covering down.

Assemble Materials: Before introducing the ¹⁴⁰La source, gather all necessary equipment,

including shielding, handling tools (tongs, forceps), timers, and waste containers.

Prepare Shielding:

Primary Shielding: Use Plexiglas or acrylic shields (at least 1 cm thick) as the first layer

closest to the source to absorb beta particles effectively.

Secondary Shielding: Place lead bricks or other lead shields outside the primary acrylic

shield to attenuate the high-energy gamma rays.

Position Waste Containers: Place appropriately labeled and shielded radioactive waste

containers within the designated area for immediate disposal of contaminated items.
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Perform a "Dry Run": Rehearse the entire procedure without the radioactive source to

identify potential issues and ensure a smooth workflow.

Step 2: Handling Lanthanum-140
Don PPE: Put on all required PPE as detailed in the table above. Ensure your whole-body

and ring dosimeters are in place.[4]

Introduce the Source: Transfer the ¹⁴⁰La source from its storage container to the shielded

work area using tongs or forceps to maximize your distance.

Perform Work Efficiently: Carry out all manipulations behind the appropriate shielding.

Minimize the time spent in proximity to the source.

Use Remote Handling Tools: Never handle the source directly. Use tongs, forceps, and other

remote tools for all operations.

Monitor Constantly: Keep a survey meter (like a Geiger-Müller counter) turned on and

nearby to monitor for any potential contamination of your gloves or the work area in real-

time.

Step 3: Post-Operational Procedures
Secure the Source: Return the ¹⁴⁰La source to its shielded storage container immediately

after the procedure is complete.

Decontaminate:

Wipe down all surfaces and equipment used within the designated area with an

appropriate cleaning solution.

Work from the least contaminated to the most contaminated areas to avoid spreading

radioactivity.

Place all used wipes and contaminated disposable items directly into the designated solid

radioactive waste container.

Survey for Contamination:
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Use a survey meter to monitor the work area, equipment, and yourself for any residual

contamination.

Check your hands, lab coat, and shoes carefully before leaving the work area.

Remove PPE: Remove PPE in an order that minimizes the chance of cross-contamination:

outer gloves, lab coat, inner gloves.

Personal Hygiene: Wash hands thoroughly with mild soap and water after removing all PPE.

[5]

Disposal Plan for Lanthanum-140
The short half-life of ¹⁴⁰La (40.29 hours) makes disposal via "decay-in-storage" the most

effective and common method.

Segregate Waste:

Solid Waste: Place all contaminated solid items (gloves, absorbent paper, plasticware) into

a durable, clearly labeled bag within a designated radioactive waste container. Do not

place sharp objects like needles directly into bags; use a designated sharps container.

Liquid Waste: Collect contaminated liquid waste in a sealed, shatterproof container. Do not

mix with solid waste.

Labeling: All waste containers must be clearly labeled with the isotope (¹⁴⁰La), the date, the

initial activity level, and the name of the responsible researcher.

Storage for Decay: Store the sealed and labeled waste containers in a designated, shielded,

and secure radioactive waste storage area.

Decay Period: A general rule of thumb is to store the waste for at least 10 half-lives. For

¹⁴⁰La, this is approximately 17 days (403 hours). After this period, the radioactivity will have

decayed to less than 0.1% of its original level.

Final Disposal: After the decay period, the waste must be surveyed with a radiation detector

to ensure its activity is indistinguishable from background radiation. Once confirmed, it can
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typically be disposed of as normal laboratory waste, in accordance with your institution's

specific radiation safety program guidelines.

Procedural Workflow for Handling ¹⁴⁰La
The following diagram outlines the logical relationship between the key stages of safely

handling Lanthanum-140.
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Step 1: Preparation
- Designate & Cover Area

- Assemble Equipment
- Position Shielding & Waste Bins

Don PPE
- Lab Coat & Lead Apron

- Double Gloves
- Dosimeters (Body & Ring)

- Safety Glasses

Before Handling

Step 2: Handling ¹⁴⁰La (ALARA)
- Minimize Time

- Maximize Distance
- Use Shielding (Acrylic + Lead)

Continuous Monitoring
- Survey Meter Active

- Check Gloves & Area

During Procedure

Step 3: Post-Operation
- Secure Source

- Decontaminate Area
- Survey for Contamination

Procedure Complete

Step 4: Waste Disposal
- Segregate Solid & Liquid Waste

- Label Correctly
- Store for Decay (~17 days)

Remove PPE
- Outer Gloves -> Coat -> Inner Gloves

- Wash Hands Thoroughly

Final Survey
- Confirm Waste is at Bkg. Level
- Final Area & Personal Survey

After 10 Half-Lives

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lanthanum-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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